Cas no 61327-65-9 (pyrimidine, 2-butyl- (9ci))
pyrimidine, 2-butyl- (9ci) structure
Product Name:pyrimidine, 2-butyl- (9ci)
CAS No:61327-65-9
MF:C8H12N2
MW:136.194281578064
CID:954330
PubChem ID:12343989
Update Time:2025-04-19
pyrimidine, 2-butyl- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- pyrimidine, 2-butyl- (9ci)
- butylpyrimidine
- 61327-65-9
- 2-butylpyrimidine
- SCHEMBL1108475
-
- Inchi: 1S/C8H12N2/c1-2-3-5-8-9-6-4-7-10-8/h4,6-7H,2-3,5H2,1H3
- InChI Key: ZXAIYDYMRWTSSV-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1CCCC
Computed Properties
- Exact Mass: 136.100048391g/mol
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 77.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8Ų
pyrimidine, 2-butyl- (9ci) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
61327-65-9 (pyrimidine, 2-butyl- (9ci)) Related Products
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